Tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate hydrochloride

• IUPAC Name: tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H18N2O2.ClH/c1-9(2,3)14-8(13)12-6-10(7-12)4-11-5-10;/h11H,4-7H2,1-3H3;1H
• InChI Key: NTACALZQFMUCEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CNC2.Cl
• Molecular Formula: C10H19ClN2O2
• DSSTOX Substance ID: DTXSID30704408
• Molecular Weight: 234.72 g/mol
• CAS RN: 1207840-19-4

Description

Tert-butyl 2,6-diazaspiro[3.3]heptane-2-carboxylate hydrochloride is a chemical compound with the molecular formula C10H18N2O2.ClH. It is a salt with a molecular weight of 234.73.

Molecular Structure Analysis

The molecular structure of this compound involves a spirocyclic system, which is a type of cyclic system where two rings share a single atom. In this case, the shared atom is a nitrogen atom. The compound also contains a carboxylate functional group attached to a tert-butyl group.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored under an inert gas at a temperature below 0°C as it is air sensitive, hygroscopic, and heat sensitive. It is soluble in methanol.

Scientific Research Applications

Synthesis Methods

• Efficient Synthetic Routes : Meyers et al. (2009) describe efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate. These compounds provide a convenient entry point for novel compounds complementing piperidine ring systems, indicating its importance in exploring new chemical spaces (Meyers et al., 2009).

• Scalable Synthesis for Amination Reactions : Burkhard and Carreira (2008) reported a scalable synthesis of a 2,6-diazaspiro[3.3]heptane building block, demonstrating its utility in arene amination reactions. This showcases the compound's role in creating diverse N-Boc-N'-aryl-2,6-diazaspiro[3.3]heptanes (Burkhard & Carreira, 2008).

• Novel Synthesis Approaches : Hamza et al. (2007) developed a practical route to 2,6-diazaspiro[3.3]heptanes through reductive amination, suitable for both library and large-scale synthesis. This method emphasizes the adaptability of the compound's synthesis for various scales and purposes (Hamza et al., 2007).

Applications in Organic Chemistry and Drug Design

• Building Blocks in Drug Discovery : Guérot et al. (2011) synthesized novel angular azaspiro[3.3]heptanes, including gem-difluoro and gem-dimethyl variants. These compounds are crucial for drug discovery as they can be synthesized individually or as part of a library (Guérot et al., 2011).

• Amino Acid Analogs for Biochemistry and Drug Design : Radchenko et al. (2010) synthesized amino acids derived from 2-azaspiro[3.3]heptane, adding to the family of sterically constrained amino acids. These are used in chemistry, biochemistry, and drug design, highlighting the compound's versatility in various scientific domains (Radchenko et al., 2010).

• Structural Units in Natural Compounds and Synthetic Chemistry : Alonso et al. (2002) demonstrated the synthesis of 1,5-dioxaspiro[2.4]heptanes, integral to many biologically active natural compounds and useful intermediates in synthetic organic chemistry. This indicates the significance of spiro compounds in mimicking or enhancing biological activity (Alonso et al., 2002).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338).